Cas no 869947-05-7 (4-Cyclopropyl-2-hydroxy-6-trifluoromethyl-nicotinonitrile)

4-Cyclopropyl-2-hydroxy-6-trifluoromethyl-nicotinonitrile structure
869947-05-7 structure
Product Name:4-Cyclopropyl-2-hydroxy-6-trifluoromethyl-nicotinonitrile
CAS No:869947-05-7
MF:C10H7F3N2O
MW:228.170592546463
CID:3161565
PubChem ID:7017243
Update Time:2025-04-21

4-Cyclopropyl-2-hydroxy-6-trifluoromethyl-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Cyclopropyl-2-hydroxy-6-trifluoromethyl-nicotinonitrile
    • 4-cyclopropyl-2-oxo-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile
    • AB01328429-02
    • 4-Cyclopropyl-2-hydroxy-6-(trifluoromethyl)nicotinonitrile
    • NCGC00335736-01
    • 4-cyclopropyl-2-hydroxy-6-(trifluoromethyl)pyridine-3-carbonitrile
    • 869947-05-7
    • AKOS000306367
    • STK349325
    • MDL: MFCD04967409
    • Inchi: 1S/C10H7F3N2O/c11-10(12,13)8-3-6(5-1-2-5)7(4-14)9(16)15-8/h3,5H,1-2H2,(H,15,16)
    • InChI Key: XVNJYHDGYUKQIV-UHFFFAOYSA-N
    • SMILES: C1(=O)NC(C(F)(F)F)=CC(C2CC2)=C1C#N

Computed Properties

  • Exact Mass: 228.051
  • Monoisotopic Mass: 228.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.9A^2
  • XLogP3: 1.5
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